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Compound of Interest

Compound Name: 4-Methylbenzoyl chloride

Cat. No.: B148629

For researchers, scientists, and professionals in drug development, the procurement of high-
quality reagents is a critical first step in the research and development pipeline. 4-
Methylbenzoyl chloride (also known as p-Toluoyl chloride), a key intermediate in the
synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals, is widely available
from a variety of commercial suppliers.[1][2][3] This technical guide provides an in-depth
overview of its commercial availability, key suppliers, and technical specifications, along with
illustrative experimental protocols.

Commercial Availability and Key Suppliers

4-Methylbenzoyl chloride is readily available in various grades, including industrial and
pharmaceutical grades, to suit different research and manufacturing needs.[4] A multitude of
global and regional suppliers offer this compound in quantities ranging from grams for
laboratory research to metric tons for industrial production.

Below is a comparative table of prominent suppliers and their typical product specifications.
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Technical Data Summary

A comprehensive understanding of the physicochemical properties of 4-Methylbenzoyl
chloride is essential for its safe handling and effective use in experimental procedures.

Property Value Reference

CAS Number 874-60-2 [L][3][4][5][6]

Molecular Weight 154.59 g/mol [1][4]161[9]

Appearance Colorle'ss t.o light yellow or light (I2IL0]
brown liquid

Purity Typically 298% [21[3][41[5]1[6]

Melting Point -4t0-2°C [1]14]

Boiling Point 225-227 °C [1][4]

Density ~1.169 g/mL at 25 °C [1]14]

Refractive Index ~1.553 at 20 °C [4]

Solubility Reacts with water and alcohol [11]

Experimental Protocols

4-Methylbenzoyl chloride is a versatile reagent primarily used for the introduction of the 4-
methylbenzoyl (p-toluoyl) group into molecules. Its high reactivity makes it a valuable tool in
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acylation reactions.

General Procedure for N-Acylation of Amines

This protocol provides a general method for the N-acylation of a primary or secondary amine
using 4-Methylbenzoyl chloride.

Materials:

e Amine substrate

e 4-Methylbenzoyl chloride

e Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)
o Tertiary amine base (e.g., Triethylamine, Pyridine)
e Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

» Rotary evaporator

o Standard laboratory glassware and magnetic stirrer
Procedure:

o Dissolve the amine substrate (1.0 equivalent) in the anhydrous aprotic solvent in a round-
bottom flask equipped with a magnetic stir bar.

e Add the tertiary amine base (1.1 to 1.5 equivalents) to the solution and stir.
e Cool the mixture to 0 °C in an ice bath.

¢ Slowly add 4-Methylbenzoyl chloride (1.05 equivalents) dropwise to the stirred solution.
The reaction is often exothermic.
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» Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the
progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated agueous
sodium bicarbonate solution, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude N-(4-methylbenzoyl) product.

» Purify the crude product by recrystallization or column chromatography as needed.

This compound is a key intermediate in the synthesis of various pharmaceuticals, including
derivatives of Desloratadine.[3]

Visualizing Workflows and Pathways

To further aid researchers, the following diagrams illustrate key processes related to the
procurement and use of 4-Methylbenzoyl chloride.

Click to download full resolution via product page

Procurement and R&D workflow for 4-Methylbenzoyl chloride.
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(Amine Substrate) (4-Methylbenzoyl chloride) (Triethylamine) (Dichloromethane)
[Reaction Intermediate]

R-NH-CO-C6H4-CH3 Et3N.HCI
(N-Acylated Product) (Triethylammonium chloride)

Click to download full resolution via product page

Generalized pathway for N-acylation using 4-Methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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